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Compound of Interest

Compound Name: 2-(2-bromophenyl)-1H-imidazole

Cat. No.: B064208

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of 2-(2-bromophenyl)-1H-imidazole, a
halogenated imidazole derivative. The following procedures are based on safety data sheets
for structurally similar compounds and general best practices for laboratory chemical waste
management.

Hazard Profile and Safety Precautions

2-(2-bromophenyl)-1H-imidazole and related brominated imidazoles are classified as
hazardous materials. It is crucial to handle this compound with appropriate personal protective
equipment (PPE) and within a controlled laboratory environment.

Summary of Hazards:
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Hazard Statement

Classification

Precautionary Measures

H302: Harmful if swallowed

Acute toxicity, oral (Category
4)

Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling.[1][2]

H315: Causes skin irritation

Skin corrosion/irritation

(Category 2)

Wear protective gloves and
clothing. Wash skin with plenty
of soap and water if contact
occurs.[1][2][3][4]

H319: Causes serious eye

irritation

Serious eye damage/eye
irritation (Category 2A)

Wear eye and face protection.
If in eyes, rinse cautiously with

water for several minutes.[1][2]

[3]

H335: May cause respiratory
irritation

Specific target organ toxicity,

single exposure (Category 3)

Avoid breathing dust. Use only
in a well-ventilated area or

under a chemical fume hood.

[1112](31[4]

Required Personal Protective Equipment (PPE):

» Gloves: Chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Safety glasses with side shields or chemical goggles.[1][2][4]

o Body Protection: Laboratory coat.[4]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if dust is generated and ventilation is inadequate.[4]

Step-by-Step Disposal Protocol

The disposal of 2-(2-bromophenyl)-1H-imidazole must comply with local, state, and federal
regulations. The primary method of disposal is through an approved hazardous waste disposal

plant.
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Waste Collection:

o Collect waste 2-(2-bromophenyl)-1H-imidazole in its pure form or in solutions in a
designated, properly labeled, and sealable hazardous waste container.[5]

o Ensure the container is made of a compatible material.

o Do not mix with incompatible materials such as strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[4][5]

Labeling:

o Attach a completed hazardous waste label to the container as soon as the first waste is
added.[5]

o The label should clearly identify the contents as "Hazardous Waste: 2-(2-
bromophenyl)-1H-imidazole" and list any other components of the waste stream.

Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from direct sunlight
and sources of ignition.[3][5]

o The storage area should be a designated and secured location for hazardous waste.

o Ensure that eyewash stations and safety showers are in close proximity to the storage
location.[4]

Disposal:
o Arrange for pickup by a licensed hazardous waste disposal contractor.

o Provide the contractor with a copy of the safety data sheet (if available) or a clear
description of the waste's composition and hazards.

o Never dispose of 2-(2-bromophenyl)-1H-imidazole down the drain or in the regular trash.

[1]3]
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Spill and Emergency Procedures

In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the spill.

Clean-up:

o Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust formation.

[1][2][4]

o Place the spilled material into a suitable, labeled container for disposal.

o Clean the spill area with an appropriate solvent and then wash with soap and water.

o First Aid:

o Skin Contact: Wash off with soap and plenty of water.[1][2]

o Eye Contact: Rinse cautiously with water for at least 15 minutes and consult a physician.

[11[2]
o Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[1][2]

o Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[1][2]
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Caption: Workflow for the proper disposal of 2-(2-bromophenyl)-1H-imidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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